3-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-fluorobenzamide
• InChI: InChI=1S/C23H27FN2O3/c1-15(2)10-11-26-19-13-18(25-21(27)16-6-5-7-17(24)12-16)8-9-20(19)29-14-23(3,4)22(26)28/h5-9,12-13,15H,10-11,14H2,1-4H3,(H,25,27)
• InChI Key: YMMVCMJXUHSINV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C23H27FN2O3
• Molecular Weight: 398.5 g/mol

Description

3-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C23H27FN2O3 and its molecular weight is 398.478. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Research in medicinal chemistry has explored compounds with structures similar to the specified chemical, focusing on their potential as therapeutic agents. For instance, studies have synthesized novel analogs targeting specific biological activities, such as antibacterial properties and antitumor activities. Compounds with fluorine substitutions, similar to the 3-fluoro group in the requested chemical, have been shown to exhibit potent cytotoxicity in vitro, suggesting their utility in cancer therapy (Hutchinson et al., 2001). These findings highlight the potential of fluoro-substituted compounds in developing new anticancer drugs.

Organic Synthesis and Chemical Biology

In the field of organic synthesis, research on fluoro-substituted benzoxazepines and related structures has contributed to the development of novel synthetic methodologies and the exploration of their biological activities. The synthesis of 2-fluoro-1,4-benzoxazepin-5-ones, for example, utilizes nucleophilic vinylic substitution reactions of gem-difluoroenamides, showcasing innovative approaches to constructing fluorinated heterocycles (Meiresonne et al., 2015). Such studies not only advance synthetic chemistry techniques but also provide new scaffolds for biological investigation.